Sodium carboxymethylsodiumcarboxy-ethyl coco ether imidazoli

• CAS No.: 6865-39-5
• Molecular Formula: C22H44N2O.C2H3ClO2.HNaO
• Synonyms: Cocamphodiacetate

Description

Sodium carboxymethylsodiumcarboxy-ethyl coco ether imidazoli is a synthetic compound known for its surfactant properties. It is commonly used in various industrial applications due to its ability to reduce surface tension and enhance the solubility of other compounds. The compound is characterized by its complex molecular structure, which includes both hydrophilic and hydrophobic components, making it highly effective in emulsifying and stabilizing mixtures.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of sodium carboxymethylsodiumcarboxy-ethyl coco ether imidazoli typically involves the reaction of coco fatty acids with imidazoline derivatives. The process begins with the esterification of coco fatty acids, followed by the introduction of carboxymethyl and carboxy-ethyl groups. The reaction conditions often require controlled temperatures and pH levels to ensure the stability of the intermediate compounds.

Industrial Production Methods: Industrial production of this compound involves large-scale reactors where the reactants are mixed under specific conditions. The process is optimized to achieve high yields and purity. The final product is then purified through various techniques such as distillation and crystallization to remove any impurities.

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, particularly at the carboxymethyl and carboxy-ethyl groups.

Reduction: The compound can also be reduced under specific conditions, leading to the formation of simpler derivatives.

Substitution: Substitution reactions are common, where the imidazoline ring can be modified with different substituents to alter the compound’s properties.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Alkyl halides, acyl chlorides.

Major Products:

Oxidation Products: Carboxylic acids, aldehydes.

Reduction Products: Alcohols, amines.

Substitution Products: Various imidazoline derivatives with altered functional groups.

Scientific Research Applications

Sodium carboxymethylsodiumcarboxy-ethyl coco ether imidazoli has a wide range of applications in scientific research:

Chemistry: Used as a surfactant in various chemical reactions to enhance solubility and reaction rates.

Biology: Employed in cell culture media to improve cell growth and viability.

Medicine: Investigated for its potential use in drug delivery systems due to its ability to form stable emulsions.

Industry: Utilized in the formulation of personal care products, detergents, and cleaning agents for its emulsifying and stabilizing properties.

Mechanism of Action

The mechanism of action of sodium carboxymethylsodiumcarboxy-ethyl coco ether imidazoli involves its ability to reduce surface tension and form micelles. The hydrophobic tail interacts with non-polar substances, while the hydrophilic head remains in the aqueous phase, allowing for the formation of stable emulsions. This property is particularly useful in enhancing the solubility of hydrophobic compounds in aqueous solutions.

Comparison with Similar Compounds

Sodium dodecyl sulfate: Another surfactant with similar emulsifying properties but a simpler structure.

Cocamidopropyl betaine: A surfactant derived from coconut oil, commonly used in personal care products.

Sodium lauryl ether sulfate: Known for its strong foaming properties, used in detergents and shampoos.

Uniqueness: Sodium carboxymethylsodiumcarboxy-ethyl coco ether imidazoli stands out due to its complex structure, which provides enhanced stability and emulsifying capabilities compared to simpler surfactants. Its dual functional groups (carboxymethyl and carboxy-ethyl) allow for a broader range of chemical modifications and applications.